Propargyl-PEG1-NHS ester Propargyl-PEG1-NHS ester Propargyl-PEG1-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name: Vulcanchem
CAS No.: 1174157-65-3
VCID: VC0540303
InChI: InChI=1S/C10H11NO5/c1-2-6-15-7-5-10(14)16-11-8(12)3-4-9(11)13/h1H,3-7H2
SMILES: C#CCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula: C10H11NO5
Molecular Weight: 225.2

Propargyl-PEG1-NHS ester

CAS No.: 1174157-65-3

Cat. No.: VC0540303

Molecular Formula: C10H11NO5

Molecular Weight: 225.2

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Propargyl-PEG1-NHS ester - 1174157-65-3

Specification

Description Propargyl-PEG1-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
CAS No. 1174157-65-3
Molecular Formula C10H11NO5
Molecular Weight 225.2
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 3-prop-2-ynoxypropanoate
Standard InChI InChI=1S/C10H11NO5/c1-2-6-15-7-5-10(14)16-11-8(12)3-4-9(11)13/h1H,3-7H2
Standard InChI Key AEPAPCMLHMUFQW-UHFFFAOYSA-N
SMILES C#CCOCCC(=O)ON1C(=O)CCC1=O
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator